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Introduction
Pyriminostrobin is a strobilurin fungicide that acts as a Quinone outside Inhibitor (QoI).[1] Its

mode of action involves the inhibition of mitochondrial respiration by binding to the Qo site of

cytochrome b, which is a component of the cytochrome bc1 complex (Complex III) in the

electron transport chain.[2][3][4] This disruption of ATP production is lethal to susceptible fungi.

Due to its specific, single-site mode of action, there is a risk of resistance development in target

fungal populations, primarily through mutations in the cytochrome b gene, such as the G143A

substitution.[5]

These application notes provide detailed protocols for conducting in vitro bioassays to

determine the sensitivity of fungal pathogens, particularly the rice blast fungus Pyricularia

oryzae, to Pyriminostrobin. The described methods, including mycelial growth and spore

germination inhibition assays, are fundamental for resistance monitoring, screening new

fungicidal compounds, and establishing baseline sensitivity data.

Signaling Pathway of Pyriminostrobin Action
The following diagram illustrates the mitochondrial electron transport chain and the specific site

of inhibition by Pyriminostrobin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1429120?utm_src=pdf-interest
https://www.benchchem.com/product/b1429120?utm_src=pdf-body
https://www.plantbiosecuritydiagnostics.net.au/app/uploads/2018/06/NDP-14-Rice-Blast-Pyricularia-oryzae-V2.0.pdf
https://www.researchgate.net/publication/265789931_A_Comparison_of_Different_Estimation_Methods_for_Fungicide_EC50_and_EC95_Values
https://journals.ut.ac.ir/article_35843_81d60bf9c71be5c334c8575333ab71a2.pdf
https://projectbluearchive.blob.core.windows.net/media/Default/Research%20Papers/Potatoes/FAB%20Reports/11120047%20Final%20Report_2018.pdf
https://www.mdpi.com/2073-4395/13/11/2824
https://www.benchchem.com/product/b1429120?utm_src=pdf-body
https://www.benchchem.com/product/b1429120?utm_src=pdf-body
https://www.benchchem.com/product/b1429120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyriminostrobin inhibits Complex III, blocking electron transport and ATP synthesis.
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Caption: Pyriminostrobin's mode of action via Complex III inhibition.

Experimental Protocols
Fungal Isolate and Culture Preparation
This protocol is optimized for Pyricularia oryzae, a key target for strobilurin fungicides.

Materials:

Pyricularia oryzae isolates (sensitive and potentially resistant strains)

Potato Dextrose Agar (PDA) or Oatmeal Agar (OMA) plates[6][7]

Sterile distilled water

Incubator set to 25-28°C with a 12-hour light/dark cycle to induce sporulation[1][3]
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Sterile scalpels, loops, and Petri dishes

Protocol:

Isolate Activation: Aseptically transfer a small piece of the stock culture of P. oryzae to the

center of a fresh PDA or OMA plate.

Incubation: Incubate the plates at 25-28°C for 7-10 days, or until the mycelium covers a

significant portion of the plate.[8]

Inducing Sporulation: To obtain spores for the germination assay, continue incubation under

a 12-hour light/dark cycle.[1][3] The presence of conidia can be confirmed by microscopic

examination.

Mycelial Growth Inhibition Bioassay
This assay determines the effect of Pyriminostrobin on the vegetative growth of the fungus.

Materials:

Pyriminostrobin stock solution (e.g., 10 mg/mL in acetone or DMSO)

Sterile molten PDA (cooled to ~50-55°C)

Sterile Petri dishes (90 mm)

7-day old P. oryzae cultures

Sterile cork borer (5 mm diameter)

Incubator (25-28°C)

Ruler or calipers

Protocol:

Preparation of Fungicide-Amended Media:

Prepare a serial dilution of the Pyriminostrobin stock solution.
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Add the appropriate volume of each Pyriminostrobin dilution to sterile molten PDA to

achieve the desired final concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µg/mL).[9] Ensure

the solvent concentration is constant across all plates, including the control (e.g., 0.1%

v/v).

Pour approximately 20 mL of the amended PDA into each sterile Petri dish and allow it to

solidify.

Inoculation:

Using a sterile 5 mm cork borer, take mycelial plugs from the actively growing edge of a 7-

day old P. oryzae culture.

Place one mycelial plug, mycelium-side down, in the center of each fungicide-amended

and control plate.

Incubation and Data Collection:

Incubate the plates at 25-28°C in the dark.

After 5-7 days, or when the mycelial growth in the control plate has reached approximately

70-80% of the plate diameter, measure the colony diameter in two perpendicular directions

for each plate.

Calculate the average diameter for each concentration.

Calculate the percentage of mycelial growth inhibition for each concentration using the

following formula:

% Inhibition = [(C - T) / C] x 100

Where C is the average colony diameter of the control and T is the average colony

diameter of the treatment.

Data Analysis:

Plot the percentage of inhibition against the log-transformed concentrations of

Pyriminostrobin.
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Calculate the EC50 value (the effective concentration that causes 50% inhibition of

mycelial growth) using probit analysis or non-linear regression software.[2][10]

Spore Germination Inhibition Bioassay
This assay assesses the impact of Pyriminostrobin on the germination of fungal spores.

Materials:

Spore-producing cultures of P. oryzae

Sterile distilled water

Hemocytometer

Pyriminostrobin stock solution and dilutions

Sterile microcentrifuge tubes or 96-well plates

Microscope slides (concave, optional)

Humid chamber (e.g., a Petri dish with moist filter paper)

Microscope

Protocol:

Spore Suspension Preparation:

Flood a sporulating culture plate with a small amount of sterile distilled water.

Gently scrape the surface with a sterile loop or glass rod to dislodge the conidia.

Filter the suspension through sterile cheesecloth to remove mycelial fragments.

Adjust the spore concentration to 1 x 10⁵ spores/mL using a hemocytometer.

Assay Setup:
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In microcentrifuge tubes or wells of a 96-well plate, mix the spore suspension with the

desired concentrations of Pyriminostrobin (e.g., 0, 0.01, 0.1, 1, 10 µg/mL).[11]

The final volume should be consistent for all treatments.

Incubation and Observation:

Pipette a drop (e.g., 20 µL) of each treated spore suspension onto a microscope slide.

Place the slides in a humid chamber and incubate at 25-28°C for 6-12 hours.

Using a microscope, examine at least 100 spores per replicate for germination. A spore is

considered germinated if the germ tube is at least half the length of the spore.

Data Analysis:

Calculate the percentage of spore germination for each concentration.

Calculate the percentage of inhibition of spore germination relative to the control.

Determine the EC50 value as described in the mycelial growth inhibition assay.

Experimental Workflow
The following diagram outlines the general workflow for the Pyriminostrobin sensitivity

bioassays.
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Caption: Workflow for Pyriminostrobin sensitivity testing.
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Data Presentation
Quantitative data from the bioassays should be summarized in clear, structured tables for easy

comparison.

Table 1: Mycelial Growth Inhibition of P. oryzae by Pyriminostrobin

Isolate ID
Pyriminostrobin
Conc. (µg/mL)

Mean Colony
Diameter (mm) ±
SD

% Inhibition

WT-1 (Sensitive) 0 (Control) 75.2 ± 2.1 0.0

0.01 55.8 ± 1.8 25.8

0.1 20.1 ± 1.5 73.3

1.0 2.5 ± 0.5 96.7

10.0 0.0 ± 0.0 100.0

R-1 (Resistant) 0 (Control) 74.9 ± 2.5 0.0

0.1 70.1 ± 2.2 6.4

1.0 58.3 ± 3.1 22.2

10.0 35.6 ± 2.8 52.5

100.0 10.2 ± 1.9 86.4

Table 2: Spore Germination Inhibition of P. oryzae by Pyriminostrobin
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Isolate ID
Pyriminostrobin
Conc. (µg/mL)

Mean Germination
(%) ± SD

% Inhibition

WT-1 (Sensitive) 0 (Control) 96.5 ± 1.5 0.0

0.01 70.2 ± 2.8 27.2

0.1 15.8 ± 3.1 83.6

1.0 0.5 ± 0.5 99.5

R-1 (Resistant) 0 (Control) 95.8 ± 2.2 0.0

0.1 90.1 ± 3.5 6.0

1.0 75.4 ± 4.1 21.3

10.0 40.2 ± 5.2 58.0

Table 3: Summary of EC50 Values for Pyriminostrobin against P. oryzae Isolates

Isolate ID Phenotype Assay Type
EC50
(µg/mL)

95%
Confidence
Interval

Resistance
Factor (RF)*

WT-1 Sensitive
Mycelial

Growth
0.045 0.041 - 0.050 1.0

WT-2 Sensitive
Mycelial

Growth
0.052 0.048 - 0.057 1.2

R-1 (G143A) Resistant
Mycelial

Growth
8.5 7.9 - 9.2 188.9

R-2 (G143A) Resistant
Mycelial

Growth
10.2 9.5 - 11.0 226.7

WT-1 Sensitive
Spore

Germination
0.038 0.035 - 0.042 1.0

R-1 (G143A) Resistant
Spore

Germination
7.9 7.2 - 8.7 207.9
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*Resistance Factor (RF) = EC50 of the test isolate / EC50 of the sensitive reference isolate

(WT-1).

Conclusion
The protocols outlined provide a robust framework for assessing the sensitivity of fungal

pathogens to Pyriminostrobin. Consistent application of these methods is crucial for effective

fungicide resistance management programs and for the evaluation of novel QoI fungicide

candidates. The clear presentation of quantitative data in summary tables allows for

straightforward interpretation and comparison of results across different isolates and

experimental conditions.

Need Custom Synthesis?
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sensitivity-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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